Cas no 500024-91-9 (1h-pyrrole-2-carboximidamide,n-hydroxy-1,5-dimethyl-)

• Product Name: 1h-pyrrole-2-carboximidamide,n-hydroxy-1,5-dimethyl-
• CAS No: 500024-91-9
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD03756659
• CID: 933051
• PubChem ID: 5373365
• Update Time: 2025-07-16

1h-pyrrole-2-carboximidamide,n-hydroxy-1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1h-pyrrole-2-carboximidamide,n-hydroxy-1,5-dimethyl-
• 1H-Pyrrole-2-carboximidamide,N-hydroxy-1,5-dimethyl-(9CI)
• N'-hydroxy-1,5-dimethylpyrrole-2-carboximidamide
• SCHEMBL6328430
• A914168
• N'-Hydroxy-1,5-dimethyl-1H-pyrrole-2-carboximidamide
• AKOS001769878
• (Z)-N'-hydroxy-1,5-dimethyl-1H-pyrrole-2-carboximidamide
• EN300-1599689
• BS-3128
• 500024-91-9

• MDL： MFCD03756659
• Inchi： 1S/C7H11N3O/c1-5-3-4-6(10(5)2)7(8)9-11/h3-4,11H,1-2H3,(H2,8,9)
• InChI Key： JARMDBDCZSRKRJ-UHFFFAOYSA-N
• SMILES： O/N=C(/C1=CC=C(C)N1C)\N

Computed Properties

• Exact Mass: 153.09000
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• PSA: 63.54000
• LogP: 1.12830

1h-pyrrole-2-carboximidamide,n-hydroxy-1,5-dimethyl- Security Information

• Storage Condition：(BD341950)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles

Additional information on 1h-pyrrole-2-carboximidamide,n-hydroxy-1,5-dimethyl-

Professional Introduction to Compound with CAS No 500024-91-9 and Product Name: 1H-Pyrrole-2-Carboximidamide, N-Hydroxy-1,5-dimethyl

The compound with the CAS number 500024-91-9 and the product name 1H-pyrrole-2-carboximidamide, N-hydroxy-1,5-dimethyl represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The 1H-pyrrole-2-carboximidamide core structure is a versatile scaffold that has been extensively studied for its ability to interact with biological targets, making it a valuable building block for drug discovery.

One of the most compelling aspects of this compound is its ability to modulate biological pathways through precise interactions with enzymes and receptors. The N-hydroxy substituent and the 1,5-dimethyl groups contribute to its pharmacological profile by enhancing binding affinity and selectivity. Recent studies have highlighted the compound's potential in inhibiting key enzymes involved in inflammatory responses, making it a promising candidate for the development of novel therapeutic agents.

In the realm of drug design, the 1H-pyrrole-2-carboximidamide scaffold has been utilized in various drug candidates due to its favorable pharmacokinetic properties. The presence of the N-hydroxy group allows for facile derivatization, enabling chemists to explore a wide range of analogs with tailored biological activities. This flexibility has been instrumental in designing molecules that exhibit high efficacy while minimizing off-target effects.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 1H-pyrrole-2-carboximidamide, N-hydroxy-1,5-dimethyl. Molecular docking studies have revealed that this compound can effectively bind to target proteins with high affinity, suggesting its potential as an inhibitor of diseases such as cancer and autoimmune disorders. The structural features of the molecule allow it to occupy specific binding pockets within the target proteins, disrupting their normal function and thereby alleviating disease symptoms.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the N-hydroxy group at the 2-position of the pyrrole ring is particularly critical, as it influences both the reactivity and solubility of the molecule. Researchers have developed novel synthetic routes that improve yield and purity, making it more feasible for large-scale production.

Preclinical studies have demonstrated promising results regarding the safety and efficacy of derivatives of 1H-pyrrole-2-carboximidamide, N-hydroxy-1,5-dimethyl. These studies have shown that the compound can modulate inflammatory pathways without significant toxicity, indicating its potential as a therapeutic agent. Further research is ongoing to explore its applications in treating various inflammatory diseases.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for optimizing compounds like this one. Predictive models have been developed to identify structural modifications that enhance biological activity while reducing adverse effects. These models take into account various parameters such as molecular weight, solubility, and metabolic stability, providing a comprehensive framework for designing next-generation drugs.

The role of 1H-pyrrole-2-carboximidamide, N-hydroxy-1,5-dimethyl in addressing unmet medical needs cannot be overstated. Its unique structural features make it an attractive candidate for developing drugs that target complex diseases. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in shaping the future of pharmaceuticals.

In conclusion, the compound with CAS number 500024-91-9 and product name 1H-pyrrole-2-carboximidamide, N-hydroxy-1,5-dimethyl represents a significant advancement in medicinal chemistry. Its potential applications in drug discovery are vast, and ongoing research is expected to yield further insights into its therapeutic benefits. The combination of traditional synthetic methods and cutting-edge computational techniques ensures that this compound will remain at the forefront of pharmaceutical innovation.